Cas no 76942-20-6 (2,6-Diamine-3,5-Dibromopyridine)

2,6-Diamine-3,5-Dibromopyridine is a halogenated pyridine derivative featuring two amine and two bromine functional groups at the 2,6 and 3,5 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The presence of both nucleophilic (amine) and electrophilic (bromine) sites enables selective functionalization, facilitating the construction of complex heterocyclic frameworks. Its high purity and stability under standard conditions make it suitable for precise synthetic applications. The dibromo substitution also enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, offering synthetic flexibility for advanced molecular architectures.

2,6-Diamine-3,5-Dibromopyridine structure

76942-20-6 structure

Product Name:2,6-Diamine-3,5-Dibromopyridine

CAS No:76942-20-6

MF:C₅H₅Br₂N₃

MW:266.921298742294

MDL:MFCD04113795

CID:823707

PubChem ID:1415859

Update Time:2025-06-07

2,6-Diamine-3,5-Dibromopyridine Chemical and Physical Properties

Names and Identifiers

- 2,6-dibromopyridine-3,5-diamine
- 3,5-dibromopyridine-2,6-diamine
- W18211
- AS-60663
- BDA94220
- AMY31747
- AKOS037645405
- 2,6-Diamine-3,5-dibromopyridine
- AKOS000267436
- 2,3-diamino-3,5-dibromopyridine
- 76942-20-6
- CS-0060149
- FT-0747490
- 3,5-dibromo-6-imino-1,6-dihydropyridin-2-amine
- MFCD04113795
- DTXSID80362855
- ALBB-032744
- 2,6-Diamine-3,5-Dibromopyridine
- MDL： MFCD04113795
- Inchi： 1S/C5H5Br2N3/c6-2-1-3(7)5(9)10-4(2)8/h1H,(H4,8,9,10)
- InChI Key： OMHAJKGETRBOCV-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(N)N=C1N)Br

Computed Properties

Exact Mass: 266.88297g/mol
Monoisotopic Mass: 264.88502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 64.9Å²

2,6-Diamine-3,5-Dibromopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A238503-10mg	2,6-Diamine-3,5-Dibromopyridine	76942-20-6		10mg	$ 50.00	2022-06-08
TRC	A238503-50mg	2,6-Diamine-3,5-Dibromopyridine	76942-20-6		50mg	$ 95.00	2022-06-08
TRC	A238503-100mg	2,6-Diamine-3,5-Dibromopyridine	76942-20-6		100mg	$ 115.00	2022-06-08
Matrix Scientific	214569-0.500g	3,5-Dibromopyridine-2,6-diamine	76942-20-6		0.500g	$240.00	2023-09-06
Matrix Scientific	214569-1g	3,5-Dibromopyridine-2,6-diamine	76942-20-6		1g	$300.00	2023-09-06
Matrix Scientific	214569-5g	3,5-Dibromopyridine-2,6-diamine	76942-20-6		5g	$1000.00	2023-09-06
ChemScence	CS-0060149-100mg	3,5-Dibromopyridine-2,6-diamine	76942-20-6		100mg	$161.0	2022-04-26
ChemScence	CS-0060149-250mg	3,5-Dibromopyridine-2,6-diamine	76942-20-6		250mg	$255.0	2022-04-26
ChemScence	CS-0060149-1g	3,5-Dibromopyridine-2,6-diamine	76942-20-6		1g	$654.0	2022-04-26
Chemenu	CM362544-1g	2,6-Diamine-3,5-dibromopyridine	76942-20-6	95%+	1g	$324	2022-06-10